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Cat. No.: B3028267

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanraplenib (formerly GS-9876) is a potent and selective, orally active inhibitor of Spleen
Tyrosine Kinase (SYK).[1][2] SYK is a non-receptor cytoplasmic tyrosine kinase that plays a
crucial role in mediating immunoreceptor signaling in various cell types implicated in
inflammatory and autoimmune diseases.[3] It is integral to the signaling pathways of the B cell
receptor (BCR), Fc receptors on myeloid cells, and other immunoreceptors.[3][4] Lanraplenib
has demonstrated efficacy in preclinical models of autoimmune diseases, such as lupus
nephritis, by inhibiting B cell maturation and activation.[4][5] These application notes provide
detailed protocols for in vitro assays to characterize the activity of Lanraplenib
monosuccinate.

Mechanism of Action

Upon engagement of immunoreceptors like the BCR, SRC family kinases phosphorylate
Immunoreceptor Tyrosine-based Activation Motifs (ITAMs).[3] This leads to the recruitment and
activation of SYK, which then autophosphorylates and phosphorylates downstream effector
molecules.[3] This cascade activates multiple signaling pathways, including
Phosphatidylinositol 3-kinase (PI3K), Bruton's Tyrosine Kinase (BTK), and Mitogen-Activated
Protein Kinase (MAPK) pathways, ultimately leading to cellular responses such as activation,
proliferation, and cytokine production.[3] Lanraplenib selectively binds to the ATP-binding
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pocket of SYK, inhibiting its kinase activity and thereby blocking these downstream signaling
events.[3]

Signaling Pathway of Lanraplenib Inhibition
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Lanraplenib Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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